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Compound of Interest

Compound Name:
2-Ethyl-4-hydroxy-5-methyl-3(2H)-

furanone

Cat. No.: B1203004 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Homofuraneol, chemically known as 2-ethyl-4-hydroxy-5-methyl-3(2H)-furanone or 5-ethyl-4-

hydroxy-2-methyl-3(2H)-furanone, is a significant volatile organic compound that contributes a

sweet, caramel-like, and fruity aroma to a variety of food products. While its presence is well-

documented in processed foods as a product of the Maillard reaction, its natural occurrence in

fruits, particularly tropical varieties, is of great interest for flavor chemistry, food science, and

the development of natural flavoring agents. This technical guide provides a comprehensive

overview of the natural occurrence of homofuraneol and the closely related compound,

furaneol (4-hydroxy-2,5-dimethyl-3(2H)-furanone), in several tropical fruits. It details

quantitative data, biosynthetic pathways, and the experimental protocols used for their

analysis.

Natural Occurrence and Quantitative Data
The concentration of homofuraneol and furaneol in tropical fruits can vary significantly

depending on the fruit variety, ripeness, and geographical origin. The following table

summarizes the quantitative data reported in the scientific literature for these compounds in

select tropical fruits.
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Tropical Fruit Cultivar/Variety Compound
Concentration
Range

Pineapple Tainong No. 4 Furaneol 76.47 µg/kg[1]

Red Spanish Furaneol Not Quantified[2]

Various Furaneol 1.6 - 27.3 ppm[3]

Mango Haden Furaneol

Not Quantified, but

identified as a key

odorant[4]

Various
Mesifuran (methylated

furaneol)

Present in most

cultivars[5]

Guava Pink Colombian Furaneol

Identified as an

important aroma

contributor[6]

Pink Colombian

3-hydroxy-4,5-

dimethyl-2(5H)-

furanone

Identified as an

important aroma

contributor[6]

Durian Monthong Furaneol

Not explicitly

quantified, but sulfur

compounds and

esters are major

volatiles[7][8]

Jackfruit Various Not specified

Aroma profile

dominated by

esters[9]

Biosynthesis of Homofuraneol
The biosynthesis of furanones in plants is a complex process. While the pathway for

homofuraneol is not as extensively studied as that for furaneol, it is believed to follow a similar

enzymatic route originating from carbohydrate metabolism. The proposed pathway involves the

conversion of sugars into key intermediates that are then cyclized and modified to form the final

furanone structure. In yeast, it has been shown that 4-hydroxy-5-methyl-3(2H)-furanone can
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undergo a condensation reaction with acetaldehyde to form an intermediate, which is then

reduced to homofuraneol[10]. A similar mechanism may exist in plants.
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Precursors

Fructose-6-Phosphate 4-Hydroxy-5-methyl-
3(2H)-furanone (HMF)

Multiple Enzymatic Steps

(2E)-2-Ethylidene-4-hydroxy-
5-methyl-3(2H)-furanone

Knoevenagel
Condensation

Acetaldehyde

Homofuraneol

Enone Oxidoreductase
(NADPH-dependent)
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Sample Preparation

Analytical Procedure

Tropical Fruit Sample

Homogenization
(with buffer)

Centrifugation

Supernatant Collection

Derivatization
(e.g., with PFBBr)

Headspace SPME
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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